Cas no 2137457-89-5 (2-(3-bromo-2,6-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid)

• Product Name: 2-(3-bromo-2,6-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• CAS No: 2137457-89-5
• MF: C₂₃H₁₆BrF₂NO₄
• MW: 488.278252601624
• CID: 5255960
• Update Time: 2025-06-08

2-(3-bromo-2,6-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,6-difluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 2-(3-bromo-2,6-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• Benzeneacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,6-difluoro-

• Inchi： 1S/C23H16BrF2NO4/c24-17-9-10-18(25)19(20(17)26)21(22(28)29)27-23(30)31-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16,21H,11H2,(H,27,30)(H,28,29)
• InChI Key： ACLFHUAVAGSSIU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1F)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 646
• XLogP3: 5.2
• Topological Polar Surface Area: 75.6

Additional information on 2-(3-bromo-2,6-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

Introduction to 2-(3-bromo-2,6-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS No. 2137457-89-5) in Modern Chemical and Pharmaceutical Research

2-(3-bromo-2,6-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid, identified by its CAS number 2137457-89-5, represents a significant compound in the realm of advanced chemical synthesis and pharmaceutical development. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both bromo and fluoro substituents on the aromatic ring, alongside a fluorenylmethoxycarbonylamino side chain, endows it with unique physicochemical properties that make it a promising candidate for further exploration.

The structural composition of this compound is pivotal in determining its reactivity and biological activity. The 3-bromo-2,6-difluorophenyl moiety introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic system. This feature is particularly relevant in designing molecules with specific interactions with biological targets. Concurrently, the 9H-fluoren-9-ylmethoxycarbonylamino group adds a bulky and electron-rich structure, which can influence both solubility and binding affinity. Such structural motifs are frequently employed in the development of novel pharmaceutical agents, where precise tuning of physicochemical properties is essential for optimizing therapeutic efficacy.

In recent years, there has been a surge in research focused on developing small molecules with enhanced pharmacological profiles. The compound 2-(3-bromo-2,6-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS No. 2137457-89-5) has emerged as a subject of interest due to its potential role in addressing various therapeutic challenges. Specifically, its structural features suggest applications in the inhibition of key enzymes and receptors involved in inflammatory and oncological pathways. The bromo and fluoro substituents are well-documented in medicinal chemistry for their ability to enhance metabolic stability and binding interactions, while the fluorenylmethoxycarbonylamino moiety provides a scaffold for further derivatization to achieve desired biological activity.

Recent advancements in computational chemistry have enabled more efficient screening of candidate molecules like 2-(3-bromo-2,6-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS No. 2137457-89-5). Molecular docking studies have been instrumental in predicting its binding affinity to target proteins such as kinases and transcription factors. These studies have revealed that the compound exhibits promising interactions with several druggable pockets, suggesting its potential as an inhibitor or modulator of key biological processes. Furthermore, the use of virtual screening techniques has expedited the identification of lead compounds for further optimization.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in modern chemical synthesis. Key steps include the bromination of a difluorobenzene derivative followed by nucleophilic substitution with a fluorenylmethoxycarbonylamine precursor. The introduction of the fluorenylmethoxycarbonylamino group is particularly critical, as it not only enhances the molecular weight but also contributes to the solubility profile of the final product. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

In terms of pharmacological evaluation, preliminary studies on 2-(3-bromo-2,6-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS No. 2137457-89-5) have demonstrated intriguing biological activities. In vitro assays have shown potential inhibitory effects on enzymes associated with cancer progression and inflammation. The compound's ability to interact with these targets is attributed to its unique structural features, which allow for precise modulation of binding interactions. Additionally, its stability under various conditions makes it a suitable candidate for further preclinical investigations.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The incorporation of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties due to their influence on lipophilicity and metabolic stability. In the case of 2-(3-bromo-2,6-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid, the presence of multiple fluorine atoms enhances its interaction with biological targets while maintaining favorable pharmacokinetic profiles. This makes it an attractive candidate for further development into a therapeutic agent.

Future directions in the study of this compound include exploring its potential as an intermediate in more complex drug molecules or as a standalone therapeutic agent. Advances in synthetic chemistry may enable modifications that enhance its bioavailability or target specificity. Additionally, preclinical studies are warranted to evaluate its safety profile and efficacy in animal models before human trials can commence.

The integration of computational modeling with experimental techniques has revolutionized drug discovery processes. By leveraging these approaches, researchers can accelerate the development pipeline for compounds like 2-(3-bromo-2,6-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS No. 2137457-89-5). This synergy between theory and practice ensures that promising candidates are rapidly identified and optimized for clinical use.

In conclusion, 2-(3-bromo - 2 , 6 - difluorophenyl ) - 2 - ( 9 H - fluorenylmethoxycarbonylamino ) acetic acid ( CAS No . 2137457 - 89 - 5 ) represents a significant advancement in chemical synthesis and pharmaceutical research . Its unique structural features make it a promising candidate for further exploration in drug discovery . With ongoing research focused on optimizing its pharmacological properties , this compound holds great potential for contributing to novel therapeutic interventions .